Cas no 1385821-29-3 (5-Bromo-4-(trifluoromethyl)-1H-indazole)

5-Bromo-4-(trifluoromethyl)-1H-indazole structure
1385821-29-3 structure
Product Name:5-Bromo-4-(trifluoromethyl)-1H-indazole
CAS No:1385821-29-3
MF:C8H4BrF3N2
MW:265.029971122742
MDL:MFCD21602943
CID:2194601
PubChem ID:71303690
Update Time:2024-11-02

5-Bromo-4-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-(trifluoromethyl)-1h-indazole
    • 1H-Indazole, 5-bromo-4-(trifluoromethyl)-
    • FCH1563947
    • 1H-Indazole,5-bromo-4-trifluoromethyl
    • SB15965
    • PC402050
    • CS-0056695
    • 5-bromo-4-(trifluoromethyl)-2H-indazole
    • FECZIZNDPJXBMQ-UHFFFAOYSA-N
    • MFCD21602943
    • 1385821-29-3
    • AS-80290
    • DB-368514
    • P12927
    • 5-Bromo-4-(trifluoromethyl)-1H-indazole
    • MDL: MFCD21602943
    • Inchi: 1S/C8H4BrF3N2/c9-5-1-2-6-4(3-13-14-6)7(5)8(10,11)12/h1-3H,(H,13,14)
    • InChI Key: FECZIZNDPJXBMQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=NN2)C=1C(F)(F)F

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3.1

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